Methiozolin

Specification

• CAS No.: 403640-27-7
• Molecular Formula: C17H17F2NO2S
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 5-[(2,6-difluorophenyl)methoxymethyl]-5-methyl-3-(3-methylthiophen-2-yl)-4H-1,2-oxazole
• Standard InChI: InChI=1S/C17H17F2NO2S/c1-11-6-7-23-16(11)15-8-17(2,22-20-15)10-21-9-12-13(18)4-3-5-14(12)19/h3-7H,8-10H2,1-2H3
• Standard InChI Key: OPEJGICLTMWFNQ-UHFFFAOYSA-N
• SMILES: CC1=C(SC=C1)C2=NOC(C2)(C)COCC3=C(C=CC=C3F)F
• Canonical SMILES: CC1=C(SC=C1)C2=NOC(C2)(C)COCC3=C(C=CC=C3F)F

Introduction

Parameter	Value
Molecular Formula	C₁₇H₁₇F₂NO₂S
Molecular Weight	337.4 g/mol
Water Solubility	1.6 mg/L (20°C)
Vapor Pressure	3.28 × 10⁻¹⁰ torr (20°C)
Henry's Law Constant	9 × 10⁻¹¹ atm m³ mole⁻¹
Koc Values	1,499 to 2,781 mL/goc

Table 1: Physicochemical properties of methiozolin

The relatively low water solubility and vapor pressure of methiozolin indicate limited potential for leaching into groundwater or volatilization into the atmosphere, properties that are advantageous for an herbicide intended for targeted application in turfgrass settings.

Mechanism of Action

Historical Understanding

Methiozolin belongs to the Weed Science Society of America (WSSA) Group 30 and was originally classified as a tyrosine aminotransferase inhibitor intended to disrupt plant cell wall biosynthesis. Earlier hypotheses suggested it might function as either a pigment inhibitor through inhibition of tyrosine aminotransferases (TATs) or as a cellulose biosynthesis inhibitor.

Current Understanding

Recent research has substantially revised the understanding of methiozolin's mechanism of action. Studies have demonstrated that methiozolin is neither a TAT nor a cellulose biosynthesis inhibitor as previously proposed. Instead, evidence suggests that methiozolin functions similarly to cinmethylin, a known inhibitor of fatty acid synthesis that works by inhibiting thioesterases (FATs).

Methiozolin binds to both Arabidopsis thaliana and Lemna aequinoctialis FATs in vitro, with molecular modeling indicating that methiozolin and cinmethylin have comparable and overlapping FAT binding sites. This mechanism explains the herbicide's ability to disrupt cellular proliferation in susceptible plant species.

Environmental Fate and Behavior

Persistence and Degradation

Methiozolin demonstrates significant persistence in various environmental compartments, with half-lives ranging from weeks to months depending on conditions. These persistence characteristics are detailed in Table 2.

Environmental Compartment	Half-life
Soil (Aerobic)	47.1 to 185 days
Soil (Anaerobic)	79.6 to 236 days
Aquatic (Aerobic)	38.7 to 50.7 days
Aquatic (Anaerobic)	71.5 to 116 days
Photolysis (Soil)	19.6 to 20.8 days
Photolysis (Aquatic)	5.2 days
Hydrolysis (pH 4)	2,650 days
Hydrolysis (pH 7)	4,534 days
Hydrolysis (pH 9)	Stable

Table 2: Environmental persistence of methiozolin under various conditions

The data indicates that methiozolin is particularly resistant to hydrolysis, especially at neutral and alkaline pH levels, while photolysis represents a more significant degradation pathway, particularly in aquatic environments.

Biological Activity and Efficacy

Spectrum of Activity and Efficacy

Methiozolin demonstrates selective herbicidal activity, with particularly high efficacy against annual bluegrass (Poa annua L.) and certain other grass species in turfgrass settings. The herbicide's efficacy varies considerably depending on the growth stage of the target weed, as shown in Table 3.

Growth Stage	GR₅₀ Value (g ha⁻¹)
Pre-emergence	23
Two-leaf stage	52
Four-leaf stage	104
Eight-leaf stage	218

Table 3: Efficacy of methiozolin against annual bluegrass at different growth stages

The data reveals that methiozolin is most effective when applied pre-emergence or at early growth stages, with efficacy decreasing as the target weeds mature. When applied at early flowering, methiozolin can suppress more than 80% of annual bluegrass seed heads at a rate of 2000 g ha⁻¹.

Selectivity Profile

A key advantage of methiozolin is its selectivity among turfgrass species. Research has demonstrated significant differences in susceptibility to methiozolin among various cool-season grasses, as indicated by the I₅₀ values (rate required for 50% injury) shown in Table 4.

Grass Species	I₅₀ Value (kg ha⁻¹)
Annual Bluegrass	1.67
Tall Fescue	5.11
Creeping Bentgrass	>6.72
Kentucky Bluegrass	>6.72
Perennial Ryegrass	>6.72
Red Fescue	>6.72

Table 4: Methiozolin I₅₀ values for various grass species measured 4 weeks after treatment

These values demonstrate that methiozolin exhibits significant selectivity, with annual bluegrass being much more susceptible than desirable turfgrass species like creeping bentgrass, Kentucky bluegrass, perennial ryegrass, and red fescue.

Absorption, Translocation, and Metabolism

Studies with ¹⁴C-labeled methiozolin have provided insights into its behavior within plant systems. Annual bluegrass required 69 hours to reach 50% foliar absorption of ¹⁴C-methiozolin, while other turfgrass species required 90 hours or more. This differential absorption rate may contribute to methiozolin's selectivity.

After foliar application, most grasses retained 83% or more of the applied ¹⁴C-methiozolin in the treated leaf after 96 hours, with only 7-13% distributed to non-treated shoots and less than 5% to roots. This limited translocation suggests that methiozolin primarily acts at or near the site of application.

Root absorption studies showed similar uptake patterns among grass species, with less than 25% of root-absorbed methiozolin distributed to shoots after 72 hours. No metabolism was detected in leaves at 3 or 7 days after treatment in any species studied.

Applications in Turfgrass Management

Target Uses and Recommendations

Methiozolin is primarily designed for use on golf courses to control annual bluegrass (Poa annua var. annua), perennial annual bluegrass (Poa annua var. reptans), and rough stalk bluegrass (Poa trivialis) in various turfgrass settings. It functions as both a pre-emergence and post-emergence herbicide, offering flexibility in application timing.

The herbicide is considered "very slow acting," and its activity is mainly based on root uptake, enhanced by irrigation or rainfall following application. Product labels typically recommend repeated applications at 2-week intervals for optimized activity.

Seasonal Application Effectiveness

Field trials have demonstrated significant seasonal differences in methiozolin's effectiveness and its impact on desirable turf species. When applied in the fall at rates of 500 to 1000 g ha⁻¹, methiozolin provided 80-100% control of annual bluegrass with only acceptable and temporary injury to creeping bentgrass. Spring applications at the same rates resulted in approximately 60% control of annual bluegrass with no bentgrass injury.

Toxicological Profile

The EPA has established toxicological reference values for methiozolin to guide risk assessment and regulatory decisions. The oral chronic reference dose (RfD) for methiozolin is 0.43 mg/kg-day, and the human health benchmark for pesticides (HHBP) in drinking water is 2500 ppb for the general population.

These values suggest that methiozolin has moderate mammalian toxicity, with risk assessments considering both acute and chronic exposure scenarios for various population groups.

Environmental Risk Considerations

The environmental risk profile of methiozolin must consider its persistence in soil and water, as well as its potential impact on non-target organisms. The compound's relatively low mobility and volatility help limit off-target exposure, though its persistence means that repeated applications could lead to accumulation in certain environmental compartments.

Among methiozolin's degradation products, only Met-3 was identified as having toxicity comparable to the parent compound and was therefore considered a residue of concern in ecological risk assessments.